Cas no 1273550-48-3 (5-Methyl-3-(4-methyl-3-nitro-phenyl)-1H-pyrazole)

5-Methyl-3-(4-methyl-3-nitro-phenyl)-1H-pyrazole structure
1273550-48-3 structure
Product Name:5-Methyl-3-(4-methyl-3-nitro-phenyl)-1H-pyrazole
CAS No:1273550-48-3
MF:C11H11N3O2
MW:217.223942041397
CID:2106256
Update Time:2023-08-03

5-Methyl-3-(4-methyl-3-nitro-phenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 3-methyl-5-(4-methyl-3-nitrophenyl)-1H-Pyrazole
    • 1H-Pyrazole,5-methyl-3-(4-methyl-3-nitrophenyl)-
    • 1H-Pyrazole,3-methyl-5-(4-methyl-3-nitrophenyl)-
    • ZZIPACRSBKCUPX-UHFFFAOYSA-N
    • 5-methyl-3-(4-methyl-3-nitro-phenyl)-1H-pyrazole
    • 1H-Pyrazole, 5-methyl-3-(4-methyl-3-nitrophenyl)-
    • 1H-Pyrazole, 3-methyl-5-(4-methyl-3-nitrophenyl)-
    • 5-Methyl-3-(4-methyl-3-nitro-phenyl)-1H-pyrazole
    • Inchi: 1S/C11H11N3O2/c1-7-3-4-9(6-11(7)14(15)16)10-5-8(2)12-13-10/h3-6H,1-2H3,(H,12,13)
    • InChI Key: ZZIPACRSBKCUPX-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=CC=1C)C1C=C(C)NN=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Topological Polar Surface Area: 74.5
Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD